Cas no 2413899-76-8 (tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate
• CAS No: 2413899-76-8
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 5674673
• PubChem ID: 165769084
• Update Time: 2025-05-25

tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26664852
• 2413899-76-8
• tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate

• Inchi： 1S/C14H23N3O3/c1-6-7-8-10-9(2)15-12(16-11(10)18)17-13(19)20-14(3,4)5/h6-8H2,1-5H3,(H2,15,16,17,18,19)
• InChI Key： UTWRAFHVFPFYOM-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C)=C(C(N1)=O)CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate

Introduction to Tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate (CAS No. 2413899-76-8)

Tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate, with the chemical formula corresponding to its CAS number 2413899-76-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates several key functional groups, including a tert-butyl group, a carbamate moiety, and a pyrimidine ring system, which collectively contribute to its unique chemical properties and biological interactions.

The tert-butyl group, attached to the carbamate nitrogen, provides steric hindrance and enhances the metabolic stability of the compound. This feature is particularly valuable in drug design, as it can improve the bioavailability and reduce the rate of degradation in vivo. The pyrimidine ring system is a core structural motif found in numerous biologically active molecules, including nucleoside analogs and kinase inhibitors. In this compound, the pyrimidine ring is substituted with a 5-butyl group at the 5-position and a 4-hydroxy group at the 4-position, along with a 6-methyl group at the 6-position. These substituents not only influence the electronic properties of the ring but also play a crucial role in determining its interactions with biological targets.

The carbamate functional group at the nitrogen position is another critical feature of this compound. Carbamates are known for their ability to form hydrogen bonds and coordinate with metal ions, making them valuable in designing molecules that interact with enzymes and receptors. The presence of both hydroxyl and methyl groups on the pyrimidine ring further modulates its reactivity and binding affinity. These structural elements make Tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidine-based compounds have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The structural diversity of pyrimidine derivatives allows for fine-tuning of their pharmacological properties by modifying different substituents on the ring system.

The synthesis of Tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The synthesis typically begins with the preparation of a halogenated pyrimidine intermediate, followed by nucleophilic substitution reactions to introduce the desired substituents. The introduction of the tert-butyl group via carbamate formation is often achieved using tert-butanol or its derivatives in the presence of appropriate coupling reagents.

The pharmacological evaluation of Tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate has revealed several interesting properties. Preliminary studies suggest that this compound exhibits moderate activity against certain enzymatic targets, including kinases and other enzymes involved in signal transduction pathways. Additionally, it demonstrates potential as an antioxidant due to the presence of hydroxyl groups on its structure. These findings are consistent with previous reports on pyrimidine derivatives that have shown similar bioactivities.

The development of new drug candidates often involves extensive structural optimization to improve potency, selectivity, and pharmacokinetic properties. In the case of Tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate, further modifications can be explored to enhance its therapeutic potential. For example, replacing or modifying some of the substituents on the pyrimidine ring might lead to compounds with improved binding affinity or reduced toxicity.

The use of computational methods such as molecular docking and quantum mechanics calculations has become an integral part of modern drug discovery research. These techniques allow researchers to predict how a compound will interact with biological targets at the molecular level. By using these methods, it is possible to identify promising candidates for further experimental validation much more efficiently than traditional trial-and-error approaches.

In conclusion, Tert-butyl N-(5-butyl-4-hydroxy-6-methylpyrimidin-2-yl)carbamate (CAS No. 2413899-76-8) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an interesting candidate for further investigation into various therapeutic applications. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in developing new treatments for human diseases.